Cas no 2361641-94-1 (N-(2-fluoro-4,5-dimethoxyphenyl)methylprop-2-enamide)

• Product Name: N-(2-fluoro-4,5-dimethoxyphenyl)methylprop-2-enamide
• CAS No: 2361641-94-1
• MF: C₁₂H₁₄FNO₃
• MW: 239.24286699295
• CID: 5377760
• PubChem ID: 139015308
• Update Time: 2025-10-28

N-(2-fluoro-4,5-dimethoxyphenyl)methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[(2-Fluoro-4,5-dimethoxyphenyl)methyl]-2-propenamide
• N-(2-fluoro-4,5-dimethoxyphenyl)methylprop-2-enamide

• Inchi： 1S/C12H14FNO3/c1-4-12(15)14-7-8-5-10(16-2)11(17-3)6-9(8)13/h4-6H,1,7H2,2-3H3,(H,14,15)
• InChI Key： NNWYRIRXGQAATL-UHFFFAOYSA-N
• SMILES： C(NCC1=CC(OC)=C(OC)C=C1F)(=O)C=C

Experimental Properties

• Density: 1.147±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 406.9±45.0 °C(Predicted)
• pka: 13.75±0.46(Predicted)

Additional information on N-(2-fluoro-4,5-dimethoxyphenyl)methylprop-2-enamide

Introduction to N-(2-fluoro-4,5-dimethoxyphenyl)methylprop-2-enamide (CAS No. 2361641-94-1)

N-(2-fluoro-4,5-dimethoxyphenyl)methylprop-2-enamide, identified by its CAS number 2361641-94-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by a unique structural framework, which includes a phenyl ring substituted with both fluoro and dimethoxy groups, linked to a prop-2-enamide moiety. The presence of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The structural motif of N-(2-fluoro-4,5-dimethoxyphenyl)methylprop-2-enamide is particularly noteworthy due to the combination of electron-withdrawing and electron-donating effects exerted by the substituents. The fluoro group, known for its ability to modulate metabolic stability and binding affinity, interacts with the aromatic system in a manner that can enhance the compound's pharmacokinetic profile. Concurrently, the dimethoxy groups contribute to hydrophobicity and may influence receptor interactions, thereby potentially enhancing target specificity.

In recent years, there has been a surge in research focused on developing novel compounds with tailored pharmacological properties. N-(2-fluoro-4,5-dimethoxyphenyl)methylprop-2-enamide has emerged as a compound of interest in this context, primarily due to its structural features that suggest potential applications in various therapeutic areas. For instance, its molecular scaffold is reminiscent of molecules that have shown efficacy in the treatment of neurological disorders, inflammation, and even certain types of cancer.

The synthesis of N-(2-fluoro-4,5-dimethoxyphenyl)methylprop-2-enamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the fluoro group often necessitates specialized synthetic methodologies, such as halogen exchange reactions or metal-catalyzed cross-coupling processes. Similarly, the incorporation of the dimethoxy groups typically involves nucleophilic aromatic substitution or other functionalization strategies that preserve the integrity of the aromatic ring.

The biological activity of N-(2-fluoro-4,5-dimethoxyphenyl)methylprop-2-enamide has been the subject of several preliminary studies. These investigations have revealed intriguing interactions with biological targets that could underpin its therapeutic potential. For example, preliminary data suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. Additionally, its structural features have led researchers to explore its potential as a modulator of neurotransmitter receptors, which could be relevant for addressing neurological conditions.

The role of computational chemistry and molecular modeling has been instrumental in understanding the pharmacological properties of N-(2-fluoro-4,5-dimethoxyphenyl)methylprop-2-enamide. Advanced computational techniques have allowed researchers to predict binding affinities, assess metabolic stability, and visualize interactions with biological targets at an atomic level. These insights have not only guided synthetic modifications but also provided a rational basis for designing more potent derivatives.

In conclusion, N-(2-fluoro strong>-4,5-*dimethoxyphenyl*)methylprop--(*enamide*) (CAS No. 2361641--94--1) represents a fascinating compound with diverse potential applications in pharmaceutical research. Its unique structural features, coupled with promising preliminary biological data, make it a compelling candidate for further investigation. As research progresses, it is anticipated that this compound will contribute significantly to the development of novel therapeutics targeting various diseases.